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Primary Role in Structure
Elucidation

Application Example from Literature

Nuclear Magnetic
Resonance (NMR)

High-Resolution Mass
Spectrometry (HRMS)

Infrared (IR)
Spectroscopy

X-ray Crystallography
| Cryo-EM

Determines carbon skeleton and
proton environments; identifies
connectivity through 2D
experiments ( [1] [2]).

Provides exact molecular mass
and molecular formula [1].

Identifies functional groups via
characteristic absorption bands

[1].

Determines 3D atomic structure;
Cryo-EM is an advanced method
for complex targets [3].

Structure confirmation of novel
prenylated acetophenones and
meroterpenoids; revision of a previously
published structure [1].

Determination of molecular formula for
novel compounds, e.g., C19H2605 for
Acronyculatin | [1].

Identification of carbonyl (C=0) and
hydroxyl (O-H) groups in novel
acetophenone monomers [1].

Clarification of complex fused ring
systems in novel meroterpenoids
(implied by structure determination) [2].

The general workflow for elucidating the structure of a novel acetophenone derivative typically follows the

sequence below:
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Research Recommendations and Pathways

Given your interest in drug development, acetophenone derivatives show promising bioactivities. The

following areas may be worth investigating:

¢ Explore Specific Derivatives: Research on prenylated acetophenones and their
dimers/meroterpenoids reveals complex structures with activities like angiogenesis inhibition and
antiproliferative effects [1] [2]. These could serve as starting points for your drug development

efforts.
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e Leverage Computational Methods: Modern drug discovery heavily utilizes computational
approaches. Consider employing molecular docking, Al, and machine learning to predict
interactions with biological targets like signaling pathways (e.g., PI3K/AKT/mTOR) [3] [4].

¢ Verify Your Compound's Identity: Given the specificity of "acetoevernone," | recommend:

o Consulting specialized natural product or chemical databases.
o Reviewing patent literature for proprietary compound names.
o Re-checking the original source of the term for any spelling or nomenclature variations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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